3-(4-fluorophenyl)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-1-methyl-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-(4-fluorophenyl)-N-[2-(2-fluorophenyl)-2-methoxypropyl]-2-methylpyrazole-3-carboxamide
• InChI: InChI=1S/C21H21F2N3O2/c1-21(28-3,16-6-4-5-7-17(16)23)13-24-20(27)19-12-18(25-26(19)2)14-8-10-15(22)11-9-14/h4-12H,13H2,1-3H3,(H,24,27)
• InChI Key: VDJQAHCLSLTHPD-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=CC(=NN1C)C2=CC=C(C=C2)F)(C3=CC=CC=C3F)OC
• Molecular Formula: C21H21F2N3O2
• Molecular Weight: 385.4 g/mol
• CAS No.: 1797716-17-6

Description

3-(4-fluorophenyl)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C21H21F2N3O2 and its molecular weight is 385.415. The purity is usually 95%.
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Scientific Research Applications

One study reports the synthesis and characterization of a research chemical closely related to the compound , highlighting the importance of accurate identification and the potential for mislabeling in the distribution of research chemicals. The study emphasizes the pyrazole core as a bioisosteric replacement of an indazole ring, common in synthetic cannabinoids, and discusses the analytical techniques used for characterization, including chromatographic and spectroscopic methods (McLaughlin et al., 2016).

Another research delves into the structures of N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides, providing insights into the geometric parameters and intermolecular interactions of compounds with similar pyrazoline structures (Köysal et al., 2005).

Further studies have synthesized and characterized novel pyrazoline derivatives, exploring their crystal structures and potential biological activities. These studies contribute to a deeper understanding of the chemical and physical properties of such compounds, which is crucial for their application in scientific research (Jasinski et al., 2012).

Biological Activities

Although the specific compound "3-(4-fluorophenyl)-N-(2-(2-fluorophenyl)-2-methoxypropyl)-1-methyl-1H-pyrazole-5-carboxamide" has not been widely studied for biological activities, related research on similar pyrazole and pyrazoline compounds has explored their potential biological and pharmacological properties.

For instance, some studies have investigated the cytotoxicity of new pyrazoline derivatives against various cancer cell lines, contributing to the ongoing search for novel anticancer agents (Ahsan et al., 2018). Another research area involves the development of novel pyrazoles as potential drugs, with studies examining their synthesis, molecular docking, and biological properties, including antioxidant, anti-breast cancer, and anti-inflammatory activities (Thangarasu et al., 2019).